Cas no 2097951-99-8 (1-(3-Azidoazetidin-1-yl)-2-phenoxyethan-1-one)

• Product Name: 1-(3-Azidoazetidin-1-yl)-2-phenoxyethan-1-one
• CAS No: 2097951-99-8
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 4772120
• Update Time: 2025-05-20

1-(3-Azidoazetidin-1-yl)-2-phenoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-azidoazetidin-1-yl)-2-phenoxyethan-1-one
• 1-(3-azidoazetidin-1-yl)-2-phenoxyethanone
• 1-(3-Azidoazetidin-1-yl)-2-phenoxyethan-1-one

• Inchi： 1S/C11H12N4O2/c12-14-13-9-6-15(7-9)11(16)8-17-10-4-2-1-3-5-10/h1-5,9H,6-8H2
• InChI Key： ZXTZXXYOHUPFFZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(N1CC(C1)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 232.09602564 g/mol
• Monoisotopic Mass: 232.09602564 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.9
• Molecular Weight: 232.24

Additional information on 1-(3-Azidoazetidin-1-yl)-2-phenoxyethan-1-one

Professional Introduction to Compound with CAS No. 2097951-99-8 and Product Name: 1-(3-Azidoazetidin-1-yl)-2-phenoxyethan-1-one

The compound with the CAS number 2097951-99-8 and the product name 1-(3-Azidoazetidin-1-yl)-2-phenoxyethan-1-one represents a significant advancement in the field of medicinal chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in pharmaceutical research. The presence of both an azido group and a phenoxyethanone moiety in its molecular structure suggests a versatile reactivity that could be exploited in the synthesis of novel bioactive molecules.

In recent years, there has been a growing interest in the development of new scaffolds for drug discovery, particularly those that incorporate heterocyclic structures known to exhibit favorable pharmacokinetic properties. The azetidine ring in 1-(3-Azidoazetidin-1-yl)-2-phenoxyethan-1-one is a key feature that contributes to its potential as a pharmacophore. Azetidine derivatives have been extensively studied for their role in modulating various biological pathways, including those involved in inflammation, pain, and neurodegenerative diseases. The azido group further enhances the compound's utility by providing a site for selective functionalization, enabling the construction of more complex molecules through nucleophilic substitution reactions.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases play a crucial role in numerous physiological processes, and their dysregulation is associated with a wide range of diseases, including cancer, infectious diseases, and autoimmune disorders. The phenoxyethanone moiety in 1-(3-Azidoazetidin-1-yl)-2-phenoxyethan-1-one is known to be a privileged scaffold in drug design, particularly for targeting serine proteases. This moiety can be modified to create potent inhibitors with high selectivity and affinity. The combination of these structural elements makes this compound an attractive candidate for further exploration in drug development.

Recent studies have demonstrated the importance of incorporating azido groups into drug candidates due to their ability to participate in copper-catalyzed azide-alkyne cycloaddition reactions (CuAAC). This reaction is widely used in medicinal chemistry for the construction of biaryl structures, which are common motifs in many approved drugs. The presence of an azido group in 1-(3-Azidoazetidin-1-yl)-2-phenoxyethan-1-one allows for facile introduction of aryl groups via CuAAC, thereby expanding the library of possible derivatives. Such derivatives could be screened for enhanced biological activity or improved pharmacokinetic properties.

The potential applications of this compound extend beyond protease inhibition. For instance, the azetidine ring could be exploited to target enzymes involved in DNA replication and repair, which are critical pathways in cancer therapy. Additionally, the phenoxyethanone moiety might interact with specific amino acid residues in enzymes or receptors, leading to the development of novel therapeutic agents. The versatility of this compound's structure suggests that it could serve as a platform for designing molecules with tailored biological activities.

In conclusion, 1-(3-Azidoazetidin-1-yl)-2-phenoxyethan-1-one (CAS No. 2097951-99-8) represents a promising candidate for further investigation in medicinal chemistry. Its unique structural features and potential applications in drug discovery make it an exciting subject for future research. By leveraging its reactivity and exploring new synthetic strategies, researchers may uncover novel therapeutic agents that address unmet medical needs.